Cas no 2460740-52-5 (tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate)

• Product Name: tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate
• CAS No: 2460740-52-5
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• MDL: MFCD32702840
• CID: 5466313
• PubChem ID: 155820572
• Update Time: 2026-03-10

tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (3S,5R)-3-fluoro-5-hydroxypiperidine-1-carboxylate
• AT28034
• 1-Piperidinecarboxylic acid, 3-fluoro-5-hydroxy-, 1,1-dimethylethyl ester, (3S,5R)-
• (3S,5R)-tert-butyl 3-fluoro-5-hydroxypiperidine-1-carboxylate
• tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate
• (3S,5R)-3-Fluoro-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• 2460740-52-5
• EN300-26980199
• SCHEMBL23191696
• (3S,5R)-1-Boc-3-fluoro-5-hydroxypiperidine

• MDL： MFCD32702840
• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-7(11)4-8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： WINOHIISMKZAHH-JGVFFNPUSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)O

Computed Properties

• Exact Mass: 219.12707160 g/mol
• Monoisotopic Mass: 219.12707160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.25
• XLogP3: 1
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate

Research Brief on tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate (CAS: 2460740-52-5)

The compound tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate (CAS: 2460740-52-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, including the fluorine substitution and hydroxyl group, contribute to its versatility in drug design and development.

Recent studies have highlighted the compound's role in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. Researchers from the University of Cambridge demonstrated its efficacy as a building block for the development of next-generation anxiolytics with improved blood-brain barrier permeability. The fluorine atom at the 3-position enhances metabolic stability, while the hydroxyl group at the 5-position allows for further functionalization, making it an attractive scaffold for medicinal chemistry applications.

In a 2023 publication in the Journal of Medicinal Chemistry, scientists at Pfizer reported using tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate as a key intermediate in their synthesis of a new class of dopamine D3 receptor-selective antagonists. The study revealed that the stereochemistry of the compound significantly influenced the binding affinity of the final drug candidates, with the (3S,5R) configuration showing optimal receptor interaction.

Process chemistry advancements have also been made regarding this compound. A recent patent (WO2023051234) describes an improved synthetic route that achieves 85% overall yield with excellent enantiomeric excess (>99% ee). This scalable method utilizes asymmetric hydrogenation as a key step, addressing previous challenges in the large-scale production of this valuable intermediate.

The compound's potential extends beyond neurological applications. A 2024 study in ACS Chemical Biology demonstrated its utility in developing novel antibiotics targeting Gram-positive bacteria. The fluorinated piperidine core was shown to enhance membrane penetration while maintaining low cytotoxicity, suggesting promising applications in addressing antimicrobial resistance.

Future research directions for tert-butyl (3S,5R)-3-fluoro-5-hydroxy-piperidine-1-carboxylate include exploration of its use in PROTAC (proteolysis targeting chimera) technology and as a building block for RNA-targeting small molecules. Its structural features make it particularly suitable for these emerging therapeutic modalities, with several pharmaceutical companies reportedly investigating these applications in preclinical studies.